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Compound of Interest

Compound Name: Z-DL-Lys(Z)-OH

Cat. No.: B554503 Get Quote

Essential Safety and Handling Guide for Z-DL-
Lys(Z)-OH
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Z-DL-Lys(Z)-OH in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe management

of this chemical.

Immediate Safety Precautions
When handling Z-DL-Lys(Z)-OH, it is imperative to use appropriate personal protective

equipment (PPE) to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.
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Personal Protective Equipment (PPE) Specifications and Use

Eye Protection

Eyeshields or safety glasses with side-shields

are mandatory to protect against dust particles

and splashes.[1]

Hand Protection

Chemical-resistant gloves, such as nitrile

rubber, should be worn. Gloves must be

inspected before use and disposed of properly

after handling the chemical.[1][2]

Respiratory Protection

In situations where dust is generated, a NIOSH-

approved N95 respirator or equivalent is

recommended.[1][2]

Skin and Body Protection

A lab coat or coveralls should be worn to

prevent skin contact. Contaminated clothing

should be removed immediately.

Hazard and First Aid Information
While Z-DL-Lys(Z)-OH is not classified as a hazardous substance under GHS, it is crucial to

handle it with care as the toxicological properties have not been thoroughly investigated.[3]

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, provide artificial respiration.[2][4]

Skin Contact
Wash the affected area with soap and plenty of

water.[2][4]

Eye Contact

Flush eyes with water as a precaution. Remove

contact lenses if present and easy to do so.[2][3]

[4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person.[2][4]
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Operational Plan for Safe Handling
A systematic approach to handling Z-DL-Lys(Z)-OH from receipt to disposal is critical for

laboratory safety.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Store the chemical in a cool, dry, and well-ventilated place.[4] It is classified under Storage

Class 11: Combustible Solids.[1]

Keep the container tightly closed.

Handling and Use
All handling of Z-DL-Lys(Z)-OH powder should be conducted in a well-ventilated area,

preferably within a chemical fume hood to avoid dust formation and inhalation.[4][5]

Provide appropriate exhaust ventilation at places where dust is formed.[4][5]

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Accidental Release Measures
In case of a spill, avoid dust formation.[4]

Sweep up the spilled solid material and place it into a suitable, closed container for disposal.

[4]

Do not let the product enter drains.[3][4]

Disposal Plan
Proper disposal of Z-DL-Lys(Z)-OH and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.
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Waste Characterization and Segregation
Unused or waste Z-DL-Lys(Z)-OH should be treated as chemical waste.

Segregate it from other laboratory waste streams. Avoid mixing it with solvents, acids, or

bases.

Disposal Procedure
Collect waste Z-DL-Lys(Z)-OH in a clearly labeled, sealed, and appropriate container.

Dispose of the chemical waste and any contaminated materials (e.g., gloves, weighing

paper) in accordance with federal, state, and local environmental control regulations.[5]

Consult your institution's Environmental Health & Safety (EHS) office for specific disposal

guidelines.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling and disposal of Z-DL-
Lys(Z)-OH.
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Workflow for Safe Handling and Disposal of Z-DL-Lys(Z)-OH

Preparation
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Don Personal Protective Equipment (PPE)
- Eyeshields

- Gloves
- N95 Respirator

Work in a well-ventilated area
(e.g., Fume Hood)

Weigh and handle the chemical

Collect waste in a labeled, sealed container

Dispose of according to institutional and local regulations

Accidental Spill

Sweep up solid, avoid dust, and containerize

Action

Personal Exposure

Follow First Aid Measures

Action
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Caption: Logical workflow for the safe handling and disposal of Z-DL-Lys(Z)-OH.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b554503?utm_src=pdf-body-img
https://www.benchchem.com/product/b554503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b554503?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/96835
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202746/DL-Lysine.pdf
https://www.sigmaaldrich.com/sds/sial/l5626
https://www.chemicalbook.com/msds/z-dl-lys-z-oh.pdf
https://www.peptide.com/custdocs/MSDS%20AZK105%20Z-Lys(Boc)-OH%20DCHA.pdf
https://www.benchchem.com/product/b554503#personal-protective-equipment-for-handling-z-dl-lys-z-oh
https://www.benchchem.com/product/b554503#personal-protective-equipment-for-handling-z-dl-lys-z-oh
https://www.benchchem.com/product/b554503#personal-protective-equipment-for-handling-z-dl-lys-z-oh
https://www.benchchem.com/product/b554503#personal-protective-equipment-for-handling-z-dl-lys-z-oh
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b554503?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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